Cas no 1094-85-5 (Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-)

Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy- structure
1094-85-5 structure
Product Name:Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
CAS No:1094-85-5
MF:C16H14O6
MW:302.278765201569
CID:198012
PubChem ID:517920
Update Time:2025-04-19

Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
    • 4',4'''-Biacetophenone,2,2,2'',2''-tetrahydroxy- (6CI,8CI)
    • 4,4'-Biphenyldiglyoxylaldehyde, aldehydo-dihydrate
    • 4,4'-Bis(biphenylglyoxal) dihydrate
    • CV 58917
    • Xenaldial
    • Xenalvis
    • Xenygloxal
    • Zenaldial
    • 1094-85-5
    • 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,2-dihydroxyethanone)
    • Ethanone, 1,1'-(biphenyl-4,4'-diyl)bis(2,2-dihydroxy-
    • 1,1'-(Biphenyl-4,4'-diyl)bis(2,2-dihydroxyethanone)
    • 4,4'-Biphenylbis(glyoxal-2-hydrate)
    • NIOSH/KM5536500
    • KM55365000
    • Inchi: 1S/C16H14O6/c17-13(15(19)20)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(18)16(21)22/h1-8,15-16,19-22H
    • InChI Key: DDPNUFITOMENNU-UHFFFAOYSA-N
    • SMILES: O=C(C(O)O)C1C=CC(=CC=1)C1C=CC(C(C(O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06
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